Cas no 848186-83-4 (4-Isoxazolecarboxylicacid, 3-(2-bromophenyl)-5-methyl-, ethyl ester)

• Product Name: 4-Isoxazolecarboxylicacid, 3-(2-bromophenyl)-5-methyl-, ethyl ester
• CAS No: 848186-83-4
• MF: C₁₃H₁₂BrNO₃
• MW: 310.14328289032
• CID: 716519
• Update Time: 2024-01-31

4-Isoxazolecarboxylicacid, 3-(2-bromophenyl)-5-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylicacid, 3-(2-bromophenyl)-5-methyl-, ethyl ester
• 4-Isoxazolecarboxylicacid,3-(2-bromophenyl)-5-methyl-,ethylester(9CI)
• Ethyl 3-(2-Bromophenyl)-5-methylisoxazole-4-carboxylate

• Inchi： 1S/C13H12BrNO3/c1-3-17-13(16)11-8(2)18-15-12(11)9-6-4-5-7-10(9)14/h4-7H,3H2,1-2H3
• InChI Key： SRLYCHULXLHBFA-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(OCC)=O)C(C2=CC=CC=C2Br)=N1

Computed Properties

• Exact Mass: 309
• Monoisotopic Mass: 309
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2